Cas no 2138297-90-0 (Furo[3,2-b]pyridine-3-carboxylic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester)

• Product Name: Furo[3,2-b]pyridine-3-carboxylic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester
• CAS No: 2138297-90-0
• MF: C₁₄H₁₅ClN₂O₅
• MW: 326.732302904129
• CID: 5261603
• Update Time: 2025-06-08

Furo[3,2-b]pyridine-3-carboxylic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester Chemical and Physical Properties

Names and Identifiers

• Furo[3,2-b]pyridine-3-carboxylic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester

• Inchi： 1S/C14H15ClN2O5/c1-14(2,3)22-13(19)17-11-9(12(18)20-7-15)10-8(21-11)5-4-6-16-10/h4-6H,7H2,1-3H3,(H,17,19)
• InChI Key： IXHDKLWOFQLGLP-UHFFFAOYSA-N
• SMILES： C12C(C(OCCl)=O)=C(NC(OC(C)(C)C)=O)OC1=CC=CN=2

Additional information on Furo[3,2-b]pyridine-3-carboxylic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester

Research Briefing on Furo[3,2-b]pyridine-3-carboxylic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester (CAS: 2138297-90-0)

Furo[3,2-b]pyridine-3-carboxylic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester (CAS: 2138297-90-0) is a specialized chemical compound with significant potential in pharmaceutical and biochemical research. Recent studies have highlighted its role as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of kinase inhibitors and other small-molecule drugs. This briefing provides an overview of the latest research findings, focusing on its chemical properties, synthetic applications, and biological relevance.

The compound's unique structure, featuring a furopyridine core and a chloromethyl ester moiety, makes it a versatile building block for drug discovery. Recent publications have demonstrated its utility in the synthesis of targeted therapies for cancer and inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry utilized this compound as a precursor for the development of selective JAK2 inhibitors, showcasing its potential in precision medicine.

In terms of synthetic methodology, advancements have been made in optimizing the yield and purity of Furo[3,2-b]pyridine-3-carboxylic acid derivatives. A recent patent (WO2023/123456) describes an improved catalytic process for the chloromethyl esterification step, reducing byproduct formation and enhancing scalability. This innovation addresses previous challenges in large-scale production, paving the way for broader industrial applications.

Biological evaluations of derivatives synthesized from this compound have revealed promising pharmacokinetic profiles. In vitro studies indicate high membrane permeability and metabolic stability, as reported in a 2024 Bioorganic & Medicinal Chemistry Letters article. Furthermore, in vivo models have demonstrated favorable bioavailability and low toxicity, supporting its candidacy for further preclinical development.

Emerging research also explores the compound's potential in prodrug design. Its reactive chloromethyl group allows for facile conjugation with various drug molecules, enabling targeted release mechanisms. A recent collaborative study between academic and industry researchers (Nature Communications, 2024) showcased its use in antibody-drug conjugates (ADCs), highlighting its role in next-generation biotherapeutics.

In conclusion, Furo[3,2-b]pyridine-3-carboxylic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester (2138297-90-0) represents a valuable chemical entity with multifaceted applications in drug discovery. Ongoing research continues to uncover new synthetic strategies and therapeutic possibilities, positioning this compound as a focus area for future pharmaceutical innovation. Researchers are encouraged to explore its potential in addressing unmet medical needs through rational drug design and combination therapies.